(E)-3-((3,4-dimethoxyphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3,4-dimethoxyanilino)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C20H17N3O2S/c1-24-18-9-8-16(10-19(18)25-2)22-12-15(11-21)20-23-17(13-26-20)14-6-4-3-5-7-14/h3-10,12-13,22H,1-2H3/b15-12+
• InChI Key: UPPVFZGYNLKWAU-NTCAYCPXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC=C3)OC
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

(E)-3-((3,4-dimethoxyphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile, also known as DAPTA, is a small molecule that has gained attention in the field of scientific research due to its potential applications in various areas such as cancer treatment, HIV prevention, and autoimmune diseases. In

Scientific Research Applications

Crystal Structure and Synthesis

• Crystal Structure and Isomer Synthesis : The compound has been involved in studies focusing on the synthesis of its isomers and the determination of their crystal structures. This includes detailed analysis of cell parameters and crystallization behaviors, providing insights into its structural chemistry and potential applications in materials science (Shinkre et al., 2008).

Chemical Transformation and Derivatives

• Chemical Transformation : Research has been conducted on the reduction of similar acrylonitrile compounds, exploring their transformation into different derivatives and confirming structures through X-ray diffraction analysis. This sheds light on the compound's reactivity and potential for creating new molecular entities (Frolov et al., 2005).
• Reactivity with 2-Aminothiophenol : Studies involving the reaction of similar acrylonitrile derivatives with 2-aminothiophenol have been documented, highlighting the compound's utility in synthesizing new organic structures with potential pharmaceutical applications (Shablykin et al., 2010).

Optoelectronic and Photonic Applications

• Nonlinear Optical Limiting : Research into thiophene dyes related to the compound has demonstrated their potential in optoelectronic devices. The studies focused on their nonlinear absorption and optical limiting behavior, which is crucial for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).